Cas no 326-56-7 (methyl 2H-1,3-benzodioxole-5-carboxylate)

Methyl 2H-1,3-benzodioxole-5-carboxylate is a synthetic organic compound featuring a benzodioxole core esterified with a methyl carboxylate group. This structure imparts versatility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. Its benzodioxole moiety enhances metabolic stability, while the ester group offers reactivity for further functionalization. The compound exhibits favorable solubility in common organic solvents, facilitating its use in diverse reaction conditions. Its well-defined molecular architecture makes it valuable for constructing complex heterocyclic frameworks. High purity grades are available, ensuring consistency in research and industrial applications. Proper handling under standard laboratory conditions is recommended due to its potential sensitivity to hydrolysis.

methyl 2H-1,3-benzodioxole-5-carboxylate structure

326-56-7 structure

Product Name:methyl 2H-1,3-benzodioxole-5-carboxylate

CAS No:326-56-7

MF:C₉H₈O₄

MW:180.157423019409

MDL:MFCD00030273

CID:308162

PubChem ID:67590

Update Time:2025-05-22

methyl 2H-1,3-benzodioxole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl benzo[d][1,3]dioxole-5-carboxylate
- 1,3-Benzodioxole-5-carboxylic acid methyl ester
- methyl 1,3-benzodioxole-5-carboxylate
- 4,5-methylenedioxybenzoic acid methyl ester
- methyl 2H-1,3-benzodioxole-5-carboxylate
- Methyl 3,4-methylenedioxybenzoate
- METHYL PIPERONYLATE
- methyl 1,3-dioxaindane-5-carboxylate
- 326-56-7
- METHYL BENZO(D)(1,3)DIOXOLE-5-CARBOXYLATE
- NSC21790
- MFCD00030273
- EINECS 206-309-9
- Z18362703
- Methyl 1,3-benzodioxole-5-carboxylate #
- NSC-21790
- UNII-VAB2E5C0S5
- SCHEMBL133049
- 7W-0842
- J-522590
- VAB2E5C0S5
- FT-0680602
- NSC 21790
- METHYL BENZO(D)DIOXOLE-5-CARBOXYLATE
- EN300-28653
- A18639
- AI3-30387
- J-018821
- s11673
- 1,3-Benzodioxole-5-carboxylic acid, methyl ester
- AKOS000295899
- CS-0134599
- NS00029315
- DTXSID2059809
- SY168023
- Piperonylic acid, methyl ester
- Q63398896
- CHEMBL2252109
- DTXCID1038539
- STK411796
- DB-068673
- MDL： MFCD00030273
- Inchi： 1S/C9H8O4/c1-11-9(10)6-2-3-7-8(4-6)13-5-12-7/h2-4H,5H2,1H3
- InChI Key： QCHGUEIECOASJU-UHFFFAOYSA-N
- SMILES： O1COC2C=CC(C(=O)OC)=CC1=2

Computed Properties

Exact Mass: 180.04200
Monoisotopic Mass: 180.042
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 44.8A^2

Experimental Properties

Density: 1.2933 (rough estimate)
Melting Point: 50°C
Boiling Point: 272.96°C (rough estimate)
Flash Point: 117.3°C
Refractive Index: 1.4500 (estimate)
PSA: 44.76000
LogP: 1.20190

methyl 2H-1,3-benzodioxole-5-carboxylate Security Information

Signal Word：Warning
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

methyl 2H-1,3-benzodioxole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A159001868-25g	Methyl benzo[d][1,3]dioxole-5-carboxylate	326-56-7	95%	25g	$585.20	2023-09-02
Chemenu	CM153049-25g	Methyl 1,3-benzodioxole-5-carboxylate	326-56-7	95%	25g	$497	2021-06-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M890259-5g	methyl 1,3-benzodioxole-5-carboxylate	326-56-7	97%	5g	￥958.50	2022-01-10
Fluorochem	220559-1g	Methyl benzo[d][1,3]dioxole-5-carboxylate	326-56-7	95%	1g	￡39.00	2022-03-01
Fluorochem	220559-5g	Methyl benzo[d][1,3]dioxole-5-carboxylate	326-56-7	95%	5g	￡137.00	2022-03-01
Fluorochem	220559-10g	Methyl benzo[d][1,3]dioxole-5-carboxylate	326-56-7	95%	10g	￡273.00	2022-03-01
TRC	M335245-100mg	Methyl Piperonylate	326-56-7		100mg	$64.00	2023-05-17
TRC	M335245-250mg	Methyl Piperonylate	326-56-7		250mg	$75.00	2023-05-17
TRC	M335245-500mg	Methyl Piperonylate	326-56-7		500mg	$110.00	2023-05-17
TRC	M335245-1g	Methyl Piperonylate	326-56-7		1g	$ 115.00	2022-06-03